Cas no 19342-33-7 (b-Neuraminic acid, N-acetyl-)

• Product Name: b-Neuraminic acid, N-acetyl-
• CAS No: 19342-33-7
• MF: C₁₁H₁₉NO₉
• MW: 309.269864320755
• CID: 835719
• Update Time: 2026-04-29

b-Neuraminic acid, N-acetyl- Chemical and Physical Properties

Names and Identifiers

• b-Neuraminic acid, N-acetyl-
• (2S,4S,5S,6R)-5-ACETAMIDO-2,4-DIHYDROXY-6-((1R,2R)-1,2,3-TRIHYDROXYPROPYL)TETRAHYDRO-2H-PYRAN-2-CARBOXYLIC ACID
• (2S,4S,5S,6R)-5-acetamido-2,4-dihydroxy-6-[(1R,2R)-1,2,3-trihydro xypropyl]tetrahydropyran-2-carboxylic acid

• Inchi： InChI=1S/C11H19NO9/c1-4(14)12-7-5(15)2-11(20,10(18)19)21-9(7)8(17)6(16)3-13/h5-9,13,15-17,20H,2-3H2,1H3,(H,12,14)(H,18,19)/t5-,6+,7+,8+,9+,11-/m0/s1
• InChI Key： SQVRNKJHWKZAKO-PFQGKNLYSA-N
• SMILES： CC(N[C@@H]1[C@@H](O)C[C@](O)(O[C@H]1[C@H](O)[C@H](O)CO)C(O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 6